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Introduction
The oxidative stability is a critical quality parameter for edible oils, including rapeseed (canola)

oil. It indicates the oil's resistance to oxidation, which leads to rancidity, development of off-

flavors, and a decrease in nutritional quality.[1] The Rancimat method is an accelerated

oxidation test used to determine the oxidative stability of fats and oils.[2][3][4] This method is

widely adopted in the food industry for quality control and is standardized by international

norms such as EN ISO 6886 and AOCS Cd 12b-92.[1][5][6][7] These application notes provide

a detailed protocol for determining the oxidative stability of rapeseed oil using the Rancimat

method, intended for researchers, scientists, and professionals in drug development who may

be evaluating lipid stability.

Principle of the Rancimat Method
The Rancimat method accelerates the oxidation process by exposing the oil sample to

elevated temperatures and a constant stream of purified air.[8][2][3][4] Under these conditions,

the fatty acids in the oil oxidize. Initially, primary oxidation products like peroxides are formed.
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As the oxidation progresses, these decompose into more volatile secondary oxidation

products, primarily short-chain carboxylic acids such as formic acid.[8]

A continuous stream of air passes through the heated oil sample, carrying these volatile

secondary oxidation products into a measuring vessel containing deionized water.[2] The

conductivity of this water is continuously monitored. As the volatile acids dissolve in the water,

the conductivity increases. The time elapsed from the start of the test until the rapid increase in

conductivity is detected is known as the induction time or Oxidative Stability Index (OSI).[8][1]

[2] A longer induction time indicates a higher oxidative stability of the oil.[2]

Apparatus and Materials
Rancimat Instrument: e.g., Metrohm 892 Professional Rancimat or equivalent.[2][6]

Reaction Vessels: Disposable, clean, and dry.[2][3]

Measuring Vessels: With conductivity electrodes.[2]

Air Tubing: To connect the components.

Analytical Balance: Resolution of at least 0.01 g.[2]

Heating Block: Capable of maintaining a constant temperature (± 0.1°C).[9]

Air Pump: To provide a constant flow of purified, dry air.

Deionized Water: For the measuring vessel.[2][3]

Rapeseed Oil Sample

Experimental Protocol
This protocol is based on established methods such as EN ISO 6886 and AOCS Cd 12b-92.[1]

[6]

4.1. Instrument Preparation
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Power On: Turn on the Rancimat instrument and allow the heating block to reach the set

temperature. A common temperature for rapeseed oil is 120 °C.[2][10]

Prepare Measuring Vessels: Fill each measuring vessel with 60 mL of deionized water.[2][3]

[4] Ensure the conductivity electrode is properly immersed.

Check Air Flow: Set the air flow rate. A typical rate is 20 L/h.[10][11][12]

4.2. Sample Preparation

Weigh Sample: Accurately weigh 3.0 ± 0.1 g of the rapeseed oil sample directly into a clean,

dry reaction vessel.[2][10] No other sample preparation is typically needed for refined

rapeseed oil.[6]

Assemble: Place the air inlet tube into the reaction vessel, ensuring the end of the tube is

submerged in the oil.[2]

4.3. Measurement Procedure

Connect Tubing: Connect the reaction vessel to the instrument's air supply and to the

corresponding measuring vessel.

Start Measurement: Place the reaction vessel into the pre-heated heating block and

immediately start the measurement on the instrument.[2][3][4]

Monitor: The instrument will automatically monitor the conductivity of the deionized water

over time.

Endpoint Determination: The instrument's software will automatically calculate the induction

time, which is the time point where the second derivative of the conductivity curve reaches

its maximum.[9]

4.4. Data Analysis and Interpretation

The primary result is the induction time, expressed in hours. A longer induction time signifies

greater oxidative stability. For comparative studies, ensure that all experimental parameters
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(temperature, air flow, sample weight) are kept constant. A general rule of thumb is that a 10 °C

increase in temperature halves the induction time.[2]

Quantitative Data Summary
The following table summarizes typical experimental parameters and expected results for the

analysis of rapeseed oil using the Rancimat method.

Parameter Value
Reference
Standards

Notes

Sample Weight 3.0 ± 0.1 g
EN ISO 6886, AOCS

Cd 12b-92

Ensure the air inlet

tube is immersed in

the oil.[2]

Temperature 120 °C
Metrohm Application

Note

A common starting

point for rapeseed oil.

[2][10] Can be

adjusted between

100-140 °C.[9]

Air Flow Rate 20 L/h

EN ISO 6886,

Metrohm Application

Note

Ensures sufficient

oxygen supply and

transfer of volatile

products.[4][10]

Measuring Solution
60 mL Deionized

Water
Standard Practice

The conductivity

should not exceed 10

µS/cm before the

start.[3]

Expected Induction

Time
3 - 5 hours (at 120 °C)

Metrohm Application

Bulletin

This can vary

depending on the

quality and refinement

of the oil.[2][4]

Expected Induction

Time

12 - 17 hours (at 130

°C for Canola)

Metrohm Application

Bulletin

Illustrates the effect of

temperature on

induction time.[2]
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Caption: Workflow for determining rapeseed oil oxidative stability.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
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and industry.
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